Cas no 2228565-84-0 (1-5-fluoro-2-(trifluoromethyl)phenylethane-1,2-diol)

• Product Name: 1-5-fluoro-2-(trifluoromethyl)phenylethane-1,2-diol
• CAS No: 2228565-84-0
• MF: C₉H₈F₄O₂
• MW: 224.152236938477
• CID: 5771077
• PubChem ID: 165632738
• Update Time: 2023-12-26

1-5-fluoro-2-(trifluoromethyl)phenylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-[5-fluoro-2-(trifluoromethyl)phenyl]ethane-1,2-diol
• 2228565-84-0
• EN300-1948970
• 1-[5-Fluoro-2-(trifluoromethyl)phenyl]-1,2-ethanediol
• 1-5-fluoro-2-(trifluoromethyl)phenylethane-1,2-diol

• Inchi： 1S/C9H8F4O2/c10-5-1-2-7(9(11,12)13)6(3-5)8(15)4-14/h1-3,8,14-15H,4H2
• InChI Key： FETXZEGOONTCCM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(CO)O)F)(F)F

Computed Properties

• Exact Mass: 224.04604214g/mol
• Monoisotopic Mass: 224.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.439±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 280.2±35.0 °C(Predicted)
• pka: 12.99±0.20(Predicted)